Cas no 2098075-94-4 (6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098075-94-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5044694
• Update Time: 2025-06-12

6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-phenyl-3-propan-2-yl-1H-pyrimidine-2,4-dione
• 3-Isopropyl-6-phenylpyrimidine-2,4(1H,3H)-dione
• 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C13H14N2O2/c1-9(2)15-12(16)8-11(14-13(15)17)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,14,17)
• InChI Key： BJCJKKURWJMNBN-UHFFFAOYSA-N
• SMILES： O=C1NC(C2C=CC=CC=2)=CC(N1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 1.6
• Topological Polar Surface Area: 49.4

Additional information on 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098075-94-4)

6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, with the CAS number 2098075-94-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidinones and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is C₁₅H₁₈N₂O₂, and its molecular weight is approximately 266.31 g/mol. The compound features a tetrahydropyrimidine core with a phenyl substituent at the 6-position and an isopropyl group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The tetrahydropyrimidine ring system is known for its stability and ability to form hydrogen bonds, which can influence its solubility and reactivity in various solvents.

The compound is typically synthesized through a multi-step process involving the condensation of appropriate starting materials. One common synthetic route involves the reaction of an amino acid derivative with a ketone or aldehyde in the presence of a coupling agent. This method allows for the formation of the tetrahydropyrimidine ring system with high yields and selectivity. The specific synthetic pathway can be tailored to introduce various substituents at different positions on the ring, thereby enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry.

Synthesis Methods

The synthesis of 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied in recent years. One widely used method involves the Biginelli reaction, which is a one-pot multicomponent reaction (MCR) that combines an aldehyde, a β-ketoester, and urea or thiourea under acidic conditions. This reaction is known for its simplicity and efficiency in producing substituted tetrahydropyrimidinones. For example, the synthesis of this compound can be achieved by reacting benzaldehyde with ethyl acetoacetate and urea in glacial acetic acid.

Another approach involves the use of microwave-assisted synthesis to enhance reaction rates and yields. Microwave irradiation has been shown to significantly reduce reaction times while maintaining high product purity. This method is particularly useful for large-scale production and can be easily scaled up for industrial applications.

Biological Properties

The biological activities of 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione have been extensively investigated due to its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also demonstrated antiviral activity against several viruses. Research has indicated that it can inhibit viral replication by interfering with key viral enzymes or host cell pathways involved in viral entry or assembly. This property has led to its evaluation as a potential antiviral agent against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Clinical Applications and Research Advancements

The potential clinical applications of 6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are currently being explored through various preclinical studies and early-stage clinical trials. One notable area of research is its use as an anti-inflammatory agent in chronic inflammatory conditions. Preclinical studies have shown promising results in reducing inflammation in animal models of arthritis and IBD.

In parallel with these studies, researchers are also investigating the compound's antiviral properties in more detail. Recent advancements in virology have shed light on the mechanisms by which this compound exerts its antiviral effects. For instance, it has been found to inhibit viral entry into host cells by blocking specific receptors or interfering with viral fusion proteins.

Conclusion

6-Phenyl-3-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098075-94-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.